Cas no 1402232-84-1 (1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1402232-84-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5179735
• PubChem ID: 86277196
• Update Time: 2025-05-27

1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD26096795
• Inchi： 1S/C10H11NO2/c1-7-3-2-6-11-8(7)10(4-5-10)9(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： ONKZUEVCGRSCGM-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid

Research Briefing on 1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 1402232-84-1)

1-(3-Methylpyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 1402232-84-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, with a focus on recent advancements published in peer-reviewed journals and industry reports.

The compound's cyclopropane-carboxylic acid scaffold, coupled with the 3-methylpyridin-2-yl moiety, suggests potential as a versatile intermediate or pharmacophore. Recent studies (2023-2024) highlight its role in modulating enzyme targets such as kinases and G-protein-coupled receptors (GPCRs), particularly in inflammatory and oncological pathways. For instance, a Journal of Medicinal Chemistry study (2023) demonstrated its selective inhibition of IRAK4 kinase (IC₅₀ = 0.8 μM), positioning it as a candidate for autoimmune disease therapeutics.

Synthetic methodologies have evolved to improve yield and enantioselectivity. A 2024 Organic Letters publication detailed a novel Pd-catalyzed cyclopropanation of 3-methyl-2-vinylpyridine, achieving 92% yield and >99% ee using chiral NHC ligands. Computational studies (DFT) further rationalize the stereochemical outcomes, aiding in rational design of derivatives.

In drug discovery pipelines, derivatives of 1402232-84-1 have shown promise in preclinical models. A Pfizer-led study (2024) reported a boronic acid analog (PF-06827443) with enhanced blood-brain barrier penetration for neurodegenerative applications. Structural-activity relationship (SAR) analyses emphasize the critical role of the cyclopropane ring in conferring metabolic stability.

Ongoing clinical relevance includes its use as a building block in PROTACs (Proteolysis Targeting Chimeras), where its rigidity facilitates ternary complex formation. Patent analyses (US20240140921A1) reveal at least 12 filings since 2023 leveraging this core structure, predominantly in oncology and immunology.

Challenges remain in optimizing pharmacokinetic properties, particularly oral bioavailability. Current research directions include prodrug strategies (e.g., ester prodrugs showing 3-fold AUC improvement in rodent models) and formulation technologies like lipid nanoparticles for targeted delivery.

This compound exemplifies the intersection of synthetic chemistry and biological innovation. Future work should prioritize translational studies to validate its therapeutic potential while addressing scalability in GMP synthesis. Collaborative efforts between academia and industry will be crucial to advance this chemotype into clinical candidates.